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Introduction

GAO001 is an investigational gene therapy developed by GenAns Biotech for the treatment of
retinitis pigmentosa (RP), a group of inherited retinal diseases characterized by progressive
photoreceptor degeneration leading to severe vision loss.[1] Unlike gene therapies that target
specific mutations, GA001 is a gene-agnostic optogenetic therapy. It utilizes a recombinant
adeno-associated viral (AAV) vector to deliver the gene encoding a novel, highly sensitive
photosensitive protein (opsin 5, cOpnb) to retinal ganglion cells.[1][2] This approach is
designed to restore light-sensing function to the retina even in advanced stages of the disease
where photoreceptors have degenerated.[1][3]

Interim results from an Investigator-Initiated Trial (IIT) at Beijing Tiantan Hospital have indicated
that patients experienced varying degrees of visual improvement, with some regaining the
ability to identify letters and patterns.[1] GA001 has received clearance from the U.S. Food and
Drug Administration (FDA) to initiate a Phase I clinical study to further evaluate its efficacy and
safety.[1]
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These application notes provide a framework for quantifying the visual function improvements
observed with GA001, including detailed methodologies for key experiments and structured
data presentation.

Mechanism of Action

GAO001's mechanism of action bypasses the damaged photoreceptor cells (rods and cones)
and directly confers light sensitivity to the surviving inner retinal neurons, specifically the retinal
ganglion cells. This is achieved by introducing a gene that enables these cells to express a
photosensitive protein.
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Caption: Mechanism of action of GA0O1 in the retina.

Quantitative Data on Visual Function Improvement

While specific quantitative data from the GAO001 clinical trials are not yet publicly available, the
following tables outline the key visual function parameters that are typically measured in clinical
trials for retinitis pigmentosa. Interim results from the IIT have been qualitative, indicating
"varying degrees of visual improvement" and the ability of some patients to "identify letters and
patterns”.[1]
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Table 1: Best-Corrected Visual Acuity (BCVA)

Treatment Group (Mean

Control Group (Mean

Timepoint Change from Baseline in Change from Baseline in
ETDRS Letters) ETDRS Letters)

Baseline 0 0

Month 3 TBD TBD

Month 6 TBD TBD

Month 12 TBD TBD

ETDRS: Early Treatment Diabetic Retinopathy Study

Table 2: Static Visual Field Assessment (Mean Sensitivity)

Treatment Group (Mean

Control Group (Mean

Timepoint Change from Baseline in Change from Baseline in
Decibels) Decibels)

Baseline 0 0

Month 3 TBD TBD

Month 6 TBD TBD

Month 12 TBD TBD

Table 3: Full-Field Stimulus Threshold (FST)
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Treatment Group (Mean

Control Group (Mean

Timepoint Change from Baseline in Change from Baseline in
Log cd.s/Im?) Log cd.s/Im?)

Baseline 0 0

Month 3 TBD TBD

Month 6 TBD TBD

Month 12 TBD TBD

Table 4: Patient-Reported Outcomes (PROS)

Treatment Group (Mean

Control Group (Mean

Timepoint . .
Change in VFQ-25 Score) Change in VFQ-25 Score)
Baseline 0 0
Month 3 TBD TBD
Month 6 TBD TBD
Month 12 TBD TBD

VFQ-25: National Eye Institute 25-Item Visual Function Questionnaire

Experimental Protocols

The following are detailed protocols for key experiments to quantify visual function in patients

treated with GA001. These are based on established methodologies used in ophthalmology

clinical trials.

Best-Corrected Visual Acuity (BCVA)

Objective: To measure the sharpest vision a patient can achieve with corrective lenses.

Methodology:

o Utilize a certified Early Treatment Diabetic Retinopathy Study (ETDRS) chart.

© 2026 BenchChem. All rights reserved. 4/9

Tech Support


https://www.benchchem.com/product/b15580885/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantifying-visual-function-improvement-with-ga001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Position the patient at a standardized distance from the chart (typically 4 meters).
o Test each eye individually, with the other eye occluded.

o Determine the best correction using a phoropter or trial frames.

e The patient reads the letters on the chart, starting from the top.

e The test is scored based on the number of letters correctly identified. Each letter is assigned
a value of 0.02 logMAR.

Static Visual Field Assessment

Objective: To map the patient's field of vision and measure retinal sensitivity.
Methodology:

o Use a Humphrey Field Analyzer or similar automated perimetry device.

e The patient is seated with their chin in the chin rest and one eye covered.

e The patient fixates on a central target.

 Light stimuli of varying intensity are presented at different locations in the visual field.
e The patient presses a button each time they see a light stimulus.

e The instrument calculates the retinal sensitivity at each tested point in decibels (dB).

Full-Field Stimulus Threshold (FST)

Objective: To assess the overall light sensitivity of the retina.
Methodology:
o Dark-adapt the patient for a minimum of 30 minutes.

¢ Use a Ganzfeld dome to present a full-field light stimulus.
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e Present stimuli of varying intensities to determine the dimmest light the patient can detect.

e The threshold is recorded in log candela-seconds per square meter (log cd.s/m?2).

Patient-Reported Outcomes (PROSs)

Objective: To assess the impact of visual function on the patient's quality of life.

Methodology:

Administer the National Eye Institute 25-Item Visual Function Questionnaire (VFQ-25).

e The questionnaire consists of 25 questions about vision-related daily activities and well-
being.

e The patient or a trained administrator completes the questionnaire.

e Scores are calculated for various subscales, including general vision, ocular pain, near
activities, distance activities, social functioning, mental health, role difficulties, and
dependency.

Experimental Workflow

The following diagram illustrates a typical workflow for a clinical trial investigating GA001.
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Caption: A generalized workflow for a GA001 clinical trial.
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Conclusion

GAO001 represents a promising novel approach for the treatment of retinitis pigmentosa. The
guantification of visual function improvement is critical for evaluating its efficacy and safety. The
protocols and data structures outlined in these application notes provide a comprehensive
framework for researchers, scientists, and drug development professionals to assess the
potential of GA0O1 in restoring vision to patients with RP. As more data from the ongoing
clinical trials become available, these guidelines will be instrumental in interpreting the clinical
significance of the findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15580885?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

